![molecular formula C14H15N5O3 B6011196 5-(2-furylmethyl)-N-nitro-1-phenyl-1,3,5-triazinan-2-imine](/img/structure/B6011196.png)
5-(2-furylmethyl)-N-nitro-1-phenyl-1,3,5-triazinan-2-imine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(2-furylmethyl)-N-nitro-1-phenyl-1,3,5-triazinan-2-imine, also known as PNU-142633, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of triazinanes and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of 5-(2-furylmethyl)-N-nitro-1-phenyl-1,3,5-triazinan-2-imine is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in the inflammatory response. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and physiological effects:
Studies have shown that this compound has minimal toxicity and is well-tolerated in animal models. It has been found to have a low binding affinity for human serum albumin, which suggests that it has good bioavailability. This compound has also been shown to reduce inflammation and tumor growth in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(2-furylmethyl)-N-nitro-1-phenyl-1,3,5-triazinan-2-imine in lab experiments is its high potency and specificity. However, one limitation is that it is a synthetic compound and may not fully replicate the effects of natural compounds in vivo. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound.
Future Directions
There are several future directions for the research on 5-(2-furylmethyl)-N-nitro-1-phenyl-1,3,5-triazinan-2-imine. One area of interest is its potential use in combination with other drugs for cancer treatment. Another direction is the investigation of its effects on other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to optimize its therapeutic potential.
Synthesis Methods
The synthesis of 5-(2-furylmethyl)-N-nitro-1-phenyl-1,3,5-triazinan-2-imine involves the reaction of 2-furylmethylamine with phenyl isocyanate and nitrous acid. The resulting compound is then treated with sodium hydroxide to obtain this compound. This synthesis method has been reported to have a yield of up to 80%.
Scientific Research Applications
5-(2-furylmethyl)-N-nitro-1-phenyl-1,3,5-triazinan-2-imine has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, anti-tumor, and anti-microbial properties. In particular, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and ovarian cancer cells. It has also been found to be effective against bacterial and fungal infections.
Properties
IUPAC Name |
(NE)-N-[5-(furan-2-ylmethyl)-1-phenyl-1,3,5-triazinan-2-ylidene]nitramide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N5O3/c20-19(21)16-14-15-10-17(9-13-7-4-8-22-13)11-18(14)12-5-2-1-3-6-12/h1-8H,9-11H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRGUGVYZTLUTQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1NC(=N[N+](=O)[O-])N(CN1CC2=CC=CO2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1N/C(=N\[N+](=O)[O-])/N(CN1CC2=CC=CO2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.